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Compound of Interest

Compound Name: 3-Amino-2-naphthol

Cat. No.: B167251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the melting and boiling points of 3-Amino-2-
naphthol, including experimental protocols for their determination.

Quantitative Data Summary
The melting and boiling points of 3-Amino-2-naphthol are summarized in the table below. The

reported values exhibit some variation across different sources, which is common for chemical

compounds and can be attributed to differences in experimental conditions and sample purity.

Property Value Source

Melting Point 229-230 °C Sigma-Aldrich[1]

232 - 238 °C Fisher Scientific[2]

220.0-241.0 °C Thermo Fisher Scientific[3][4]

~240-244 °C ChemBK

Boiling Point ~342 °C ChemBK

No information available Fisher Scientific[2]
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The following are detailed methodologies for the determination of melting and boiling points,

applicable to crystalline organic compounds like 3-Amino-2-naphthol.

This method is a standard procedure for accurately determining the melting point of a solid

crystalline substance.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating oil (for Thiele tube method)

Procedure:

Sample Preparation:

Ensure the 3-Amino-2-naphthol sample is completely dry to avoid depression of the

melting point.[5][6]

If the sample consists of large crystals, gently grind it into a fine powder using a mortar

and pestle.[6]

Loading the Capillary Tube:

Press the open end of a capillary tube into the powdered sample.[2]

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. To

ensure dense packing, the tube can be dropped through a long, narrow glass tube onto

the benchtop.[2]

The packed sample height should be between 2-4 mm.[3] An excessive amount of sample

can lead to a broader melting range.[5]
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Measurement using a Melting Point Apparatus:

Insert the loaded capillary tube into the sample holder of the apparatus.

Set a starting temperature approximately 15°C below the expected melting point.[5]

Heat the sample rapidly at first.[3]

When the temperature is about 15°C below the anticipated melting point, reduce the

heating rate to 1-2°C per minute to ensure thermal equilibrium.[3]

Record the temperature at which the first droplet of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a transparent liquid (completion of

melting).[3] This range is the melting point.

Measurement using a Thiele Tube:

Attach the loaded capillary tube to a thermometer using a small rubber band, aligning the

sample with the thermometer's bulb.

Clamp the Thiele tube to a ring stand and fill it with heating oil to a level above the side

arm.

Insert the thermometer and attached capillary tube into the Thiele tube, ensuring the

sample is immersed in the oil.

Gently heat the side arm of the Thiele tube with a small flame, which will circulate the oil

and ensure uniform heating.[7]

Observe the sample and record the temperature range from the first appearance of liquid

to the complete liquefaction of the solid.[8]

This method is suitable for determining the boiling point of small quantities of a liquid. Since 3-
Amino-2-naphthol is a solid at room temperature, it would first need to be melted to apply a

boiling point determination method, though decomposition at high temperatures is a concern.

Apparatus:
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Small test tube (e.g., 6 x 50 mm)

Capillary tube (sealed at one end)

Thermometer

Thiele tube or a beaker with heating oil

Rubber band or tubing slice

Procedure:

Sample Preparation:

Add a few drops of the liquid sample into the small test tube.

Place a capillary tube, with its sealed end pointing upwards, into the test tube containing

the liquid.[9]

Assembly:

Attach the test tube to a thermometer using a small rubber band, ensuring the bottom of

the test tube is level with the thermometer bulb.[4]

Suspend the entire assembly in a Thiele tube or a beaker filled with a suitable heating oil.

Measurement:

Begin heating the oil bath gently. As the temperature rises, air trapped in the capillary tube

will be expelled, seen as a slow stream of bubbles.[10]

Continue heating until a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube. This indicates that the liquid has reached its boiling point and its

vapor is escaping.[4]

Remove the heat source and allow the apparatus to cool slowly.
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The stream of bubbles will slow down and eventually stop. The moment the liquid is drawn

back into the capillary tube, the vapor pressure inside the capillary equals the external

atmospheric pressure.[4][11]

Record the temperature at this exact moment. This temperature is the boiling point of the

liquid.[4]

Visualized Workflow
The following diagram illustrates the logical workflow for determining the melting point of a solid

sample using the capillary method.
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Workflow for Capillary Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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